4-Phenylbut-2-enoic acid

• CAS RN: 2243-52-9
• Molecular Formula: C10H10O2
• Molecular Weight: 162.18 g/mol
• IUPAC Name: 4-phenylbut-2-enoic acid
• InChI: InChI=1S/C10H10O2/c11-10(12)8-4-7-9-5-2-1-3-6-9/h1-6,8H,7H2,(H,11,12)
• InChI Key: SCBUQIQXUBOQAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC=CC(=O)O

Description

4-Phenylbut-2-enoic acid, also known as (2E)-4-Phenyl-2-butenoic acid, is a chemical compound with the molecular formula C10H10O2. It has an average mass of 162.185 Da and a mono-isotopic mass of 162.068085 Da.

Synthesis Analysis

4-Phenylbut-2-enoic acid can be synthesized through various methods. One such method involves the use of 4-(4-acetamidophenyl)-4-oxobut-2-enoic acid as a key starting material for the preparation of a novel series of pyridazinones, thiazoles derivatives, and other heterocycles via interaction with nitrogen, sulfur, and carbon nucleophiles under Michael addition conditions.

Molecular Structure Analysis

The molecular structure of 4-Phenylbut-2-enoic acid consists of a phenyl group attached to a but-2-enoic acid group. The compound has a double bond in the 2-position of the but-2-enoic acid group, which is also where the phenyl group is attached.

Physical And Chemical Properties Analysis

4-Phenylbut-2-enoic acid has a molecular weight of 162.185200 g/mol. Other physical and chemical properties such as melting point, boiling point, solubility, and others are not provided in the search results.

Synthesis routes and methods

Procedure details

A solution of 6.3 g (28.86 mmol) of t-butyl 4-phenylbut-2-enoate in 100 mL of CH2Cl2 and 30 mL of trifluoroacetic acid is stirred at 25° C. for 18 hours. The reaction is concentrated in vacuo to afford 4.67 g (99.85%) of 4-phenylbut-2-enoic acid as a yellow crystalline solid.